1-methyl-6-oxo-N-(prop-2-en-1-yl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-prop-2-enylpyridazine-3-carboxamide
• InChI: InChI=1S/C9H11N3O2/c1-3-6-10-9(14)7-4-5-8(13)12(2)11-7/h3-5H,1,6H2,2H3,(H,10,14)
• InChI Key: FCAOHOPLRONFPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC=C
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol

Description

1-methyl-6-oxo-N-(prop-2-en-1-yl)-1,6-dihydropyridazine-3-carboxamide, also known as MDPD, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of pyridazine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Antitumor Activity in Pediatric Brain Tumors

Temozolomide (TMZ), a DNA-methylating agent belonging to the imidazotetrazine class, shows significant antitumor activity due to its ability to cross the blood-brain barrier. Despite its poor activity against pediatric brain tumors, the role of TMZ in combination with other compounds is being evaluated in clinical trials. The methylation status of the O^6-methylguanine DNA methyltransferase promoter in glioblastoma biopsy specimens could serve as a predictive factor for TMZ efficacy, highlighting the importance of molecular mechanisms in cancer treatment (Barone et al., 2006).

Synthesis of Polyfunctional Heteroaromatics

Research on the synthesis of novel functionalized heteroaromatic compounds has led to the discovery of new rearrangements and corrections of previously assigned structures. This includes the synthesis of arylazoniconates rather than pyridazenones, indicating the potential for unexpected pathways in chemical reactions and the importance of accurate analytical methods (Moustafa et al., 2017).

Metal-Ion Sensing Applications

The synthesis of 1,3,4-oxadiazole derivatives and their applications in metal-ion sensing highlight the broad spectrum of uses for heterocyclic compounds. These compounds exhibit high photoluminescent quantum yield and excellent thermal and chemical stability, making them suitable for developing chemosensors for metal ions. Such applications underscore the intersection of organic chemistry and materials science in creating novel sensors (Sharma et al., 2022).

Biochemical and Molecular Aspects of Carcinogenesis

The study of 1,2-dimethylhydrazine (DMH)-induced colon carcinogenesis provides insights into the biochemical, molecular, and histological mechanisms underlying cancer development. This includes understanding the metabolic reactions leading to DNA alkylation and the role of biotransformation and antioxidant enzymes in carcinogenesis, highlighting the complex interplay between chemical exposure and cancer (Venkatachalam et al., 2020).